Cas no 2228301-61-7 (3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228301-61-7
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5780295
• PubChem ID: 165611670
• Update Time: 2023-11-15

3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228301-61-7
• EN300-1737664

• Inchi： 1S/C10H16N2O4/c1-4-15-10(16-5-2)7-6-8(9(13)14)12(3)11-7/h6,10H,4-5H2,1-3H3,(H,13,14)
• InChI Key： SHJGHRXLUXXRLY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=O)O)N(C)N=1)OCC

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.6Ų